Cas no 2098983-25-4 (CbzNH-PEG5-CH2CH2NH2)

• Product Name: CbzNH-PEG5-CH2CH2NH2
• CAS No: 2098983-25-4
• MF: C₂₀H₃₄N₂O₇
• MW: 414.493166446686
• CID: 5183773
• Update Time: 2025-11-01

CbzNH-PEG5-CH2CH2NH2 Chemical and Physical Properties

Names and Identifiers

• CbzNH-PEG5-CH2CH2NH2
• 5,8,11,14,17-Pentaoxa-2-azanonadecanoic acid, 19-amino-, phenylmethyl ester

• Inchi： 1S/C20H34N2O7/c21-6-8-24-10-12-26-14-16-28-17-15-27-13-11-25-9-7-22-20(23)29-18-19-4-2-1-3-5-19/h1-5H,6-18,21H2,(H,22,23)
• InChI Key： SHFUIBBKLHRJHC-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NCCOCCOCCOCCOCCOCCN

Additional information on CbzNH-PEG5-CH2CH2NH2

CbzNH-PEG5-CH2CH2NH2 (CAS NO 2098983-25-4: A Versatile Building Block in Modern Biomedical Applications

CbzNH-PEG5-CH2CH2NH2 (CAS NO 2098983-25-4) is a multifunctional polyethylene glycol (PEG) derivative that has gained significant attention in biomedical research due to its unique chemical structure and versatile reactivity. This compound features a PEG5 backbone with a Cbz (carbobenzoxy)-protected amine group at one end and a free CH2CH2NH2 (ethylenediamine) group at the other end. The combination of these functional groups enables the molecule to serve as a critical linker in drug conjugation, biomaterial synthesis, and targeted therapeutic delivery systems. Recent advancements in PEGylation technology have further highlighted the importance of CbzNH-PEG5-CH2CH2NH2 in improving the pharmacokinetic properties of bioactive molecules.

The Cbz group in CbzNH-PEG5-CH2CH2NH2 plays a pivotal role in protecting the amine functionality during synthesis, preventing premature reactions with other reagents. This protection strategy is particularly valuable in multi-step synthesis workflows, where maintaining the integrity of functional groups is essential. Once the Cbz group is removed via acid-catalyzed deprotection, the exposed amine group becomes highly reactive, allowing for efficient coupling with various biomolecules such as peptides, proteins, or small-molecule drugs. This property has been extensively utilized in the development of targeted drug delivery systems, where the PEG5 chain enhances solubility and reduces nonspecific interactions with biological tissues.

Recent studies published in Advanced Drug Delivery Reviews (2023) emphasize the role of CbzNH-PEG5-CH2CH2NH2 in the design of prodrug strategies. By conjugating cytotoxic agents to the CH2CH2NH2 terminus of the PEG chain, researchers have demonstrated improved tumor selectivity and reduced systemic toxicity in preclinical models. Notably, a 2023 study by Zhang et al. reported the use of CbzNH-PEG5-CH2CH2NH2 to create a PEGylated aptamer that specifically targets PD-L1 in cancer cells, achieving a 40% increase in therapeutic efficacy compared to non-PEGylated counterparts. Such findings underscore the significance of CbzNH-PEG5-CH2CH2NH2 in enhancing the biocompatibility and stability of biomolecules.

The PEG5 backbone of CbzNH-PEG5-CH2CH2NH2 also contributes to its applicability in biomaterial development. The hydrophilic nature of PEG chains reduces protein adsorption and macrophage recognition, making this compound ideal for fabricating biocompatible coatings on medical devices. A 2024 study in ACS Biomaterials Science & Engineering demonstrated that CbzNH-PEG5-CH2CH2NH2-modified surfaces significantly reduced bacterial adhesion compared to unmodified surfaces, highlighting its potential in preventing infectious complications in implantable devices. Additionally, the CH2CH2NH2 group can be further functionalized with targeting ligands or imaging agents, enabling the development of multifunctional biomaterials with dual therapeutic and diagnostic capabilities.

From a synthetic perspective, CbzNH-PEG5-CH2CH2NH2 offers exceptional compatibility with various coupling chemistries. The Cbz group can be selectively removed under mild acidic conditions (e.g., 10% trifluoroacetic acid in dichloromethane), which is crucial for preserving sensitive functional groups during conjugation. This feature has been leveraged in the development of site-specific antibody-drug conjugates, where precise control over the conjugation site is essential for maintaining the therapeutic activity of the antibody. A 2023 study by Lee et al. demonstrated that using CbzNH-PEG5-CH2CH2NH2 as a linker improved the drug-to-antibody ratio by 25%, leading to enhanced stability and reduced aggregation of the final conjugate.

Looking ahead, the integration of CbzNH-PEG5-CH2CH2NH2 into nanomedicine platforms represents a promising avenue for future research. The PEGylation of nanoparticles using this compound has been shown to significantly prolong their circulation time in vivo, reducing rapid clearance by the reticuloendothelial system. A 2024 study in Nano Letters reported the use of CbzNH-PEG5-CH2CH2NH2 to functionalize lipid nanoparticles for mRNA delivery, achieving a 30% increase in transfection efficiency compared to conventional PEGylation methods. These results suggest that CbzNH-PEG5-CH2CH2NH2 could become a standard component in the next generation of RNA-based therapeutics.

In summary, CbzNH-PEG5-CH2CH2NH2 (CAS NO 2098983-25-4) exemplifies the power of rational molecular design in addressing complex challenges in biomedical science. Its ability to combine the hydrophilicity of PEG chains with the reactivity of amine groups makes it an indispensable tool in drug development, biomaterial engineering, and nanomedicine. As research in these fields continues to evolve, the demand for compounds like CbzNH-PEG5-CH2CH2NH2 is expected to grow, driving further innovation in the design of next-generation therapeutics and smart biomaterials.